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Compound of Interest

Compound Name: Ethyl benzoate

Cat. No.: B7769797

Essential Safety and Handling Guide for Ethyl
Benzoate

This guide provides immediate safety, operational, and disposal protocols for the handling of
Ethyl benzoate, tailored for researchers, scientists, and drug development professionals. The
following procedures are designed to ensure safe laboratory practices and mitigate risks
associated with the use of this chemical.

Physical and Toxicological Data

For quick reference, the key quantitative data for Ethyl benzoate are summarized below.
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Property Value Citations
Chemical Formula CoH1002 [1112]
Molecular Weight 150.17 g/mol [1]
Appearance Light yellow liquid [3]
Odor Characteristic [3]
Boiling Point 212-213°C (414-415.4°F) [4][5]
Melting Point -34°C (-29.2°F) [5]
Flash Point 88°C (190.4°F) - Closed Cup [4]
Auto-ignition Temp. 490°C (914°F) [4]
Specific Gravity 1.045 - 1.048 g/cm3 [4115]
Vapor Density 5.17 (Air=1) [4]
Soluble in methanol and
Solubility diethyl ether. Low water [31[4]
solubility.
Acute Oral Toxicity (LD50) 2100 mg/kg (Rat) [1114]

Operational Plan: Standard Handling Protocol

Safe handling of Ethyl benzoate requires adherence to a strict protocol, from preparation to

post-procedure cleanup.

Pre-Handling Preparations

» Engineering Controls: Ensure work is conducted in a well-ventilated area.[6] A local exhaust

ventilation system or a chemical fume hood should be used to keep airborne concentrations

of vapors below threshold limits.[4]

o Safety Equipment Check: Verify that an eyewash station and a safety shower are in close

proximity to the workstation.[4] Ensure a fire extinguisher suitable for combustible liquids

(e.g., dry chemical, COz, or alcohol-resistant foam) is accessible.[1][2]
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» Review Safety Data Sheet (SDS): Always review the latest SDS for Ethyl benzoate before

use to be familiar with all potential hazards.

Personal Protective Equipment (PPE)

The following PPE must be worn at all times when handling Ethyl benzoate:

PPE Category

Specification

Citations

Eye/Face Protection

Chemical safety goggles or
safety glasses with side-
shields compliant with OSHA
29 CFR 1910.133 or European
Standard EN166 are required

to protect against splashes.

(21718l

Skin Protection

Gloves: Impermeable,
chemical-resistant gloves (e.g.,
vinyl disposable for up to 8
hours) should be worn.[2][7]
Always inspect gloves before
use and use proper removal
techniques to avoid skin
contact.[2] Clothing: A lab coat
or impervious clothing is
mandatory to prevent skin

exposure.[2][8]

(21718l

Respiratory Protection

Generally not required in a
well-ventilated area.[1]
However, if ventilation is
insufficient or for nuisance
exposures, use a NIOSH-
approved respirator with
organic vapor (OV) cartridges
or a type ABEK (EU EN 14387)
respirator.[1][2]

[1](2]
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Handling and Usage

Avoid contact with skin, eyes, and clothing.[9]

Do not inhale vapors, mist, or gas.[1][7]

Keep the container tightly closed when not in use.[1][4]

Keep away from heat, sparks, open flames, and other ignition sources.[7][10]
Ground all equipment containing the material to prevent static discharge.[4]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][11]

Storage

Store in a cool, dry, and well-ventilated place.[2][4]
Keep containers tightly sealed and upright to prevent leakage.[2]

Store away from incompatible materials such as strong oxidizing agents, strong reducing
agents, and oxidizing inorganic acids.[7]

Flammable materials should be stored in a dedicated safety storage cabinet or room.[4]
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Caption: Standard operating workflow for handling Ethyl benzoate.

Emergency and Disposal Plans
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Accidental Release Measures (Spill Plan)

In the event of a spill, follow these steps immediately:

Evacuate & Isolate: Clear the area of all personnel.[6] Remove all sources of ignition.[10]
» Ventilate: Ensure the area is well-ventilated.

o Wear PPE: Don appropriate personal protective equipment, including respiratory protection,
before addressing the spill.[2]

» Containment: Prevent further leakage or spillage if it is safe to do so.[2] Use an inert
absorbent material like sand, earth, or vermiculite to contain the spill.[10][12] Do not let the
product enter drains or waterways.[1][10]

o Cleanup: Collect the absorbed material using non-sparking tools and place it into a suitable,
sealed, and labeled container for disposal.[10]

o Decontaminate: Wash the spill area thoroughly.
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Caption: Emergency response workflow for an Ethyl benzoate spill.
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First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Seek medical attention.[6]

o Skin Contact: Remove all contaminated clothing immediately.[10] Wash the affected area
with soap and plenty of water.[1][2] Seek medical attention if irritation occurs or persists.[6]
[10]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[2][10]

e Ingestion: Do NOT induce vomiting.[6][7] Rinse the mouth with water.[1][2] Never give
anything by mouth to an unconscious person.[1][2] Seek immediate medical attention.[6]

Disposal Plan

Ethyl benzoate and any contaminated materials must be treated as hazardous waste.

o Waste Collection: Collect surplus and non-recyclable solutions in sealed, labeled containers.
[21[12]

» Disposal: Disposal must be handled by a licensed professional waste disposal company.[9]
Adhere to all local, regional, and national environmental regulations.[3][9]

» Contaminated Packaging: Dispose of contaminated packaging as unused product in
accordance with official regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Ethyl
benzoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769797#personal-protective-equipment-for-
handling-ethyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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